[5-(4-Ethylphenyl)-7-{[(4-ethylphenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
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Description
[5-(4-Ethylphenyl)-7-{[(4-ethylphenyl)methyl]sulfanyl}-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol is a useful research compound. Its molecular formula is C29H29N3O2S and its molecular weight is 483.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research in the field of organic synthesis often explores the creation and manipulation of complex organic compounds, which can include the development of novel synthesis methods for cyclic and acyclic compounds. For example, the synthesis of 2-alkyl- and 2-arylsulfanyl-1-aminocyclopropanecarboxylic acids demonstrates the potential for creating conformationally constrained molecules, which could have implications for the design of more complex structures like the one (Clerici, Gelmi, & Pocar, 1999).
Corrosion Inhibition
Compounds with specific structural features, such as oxazole derivatives, have been studied for their corrosion inhibition properties, suggesting applications in materials protection. The evaluation of oxazole derivatives on mild steel in hydrochloric solutions provides insights into how similar compounds could be utilized in protecting metals from corrosion, highlighting the relationship between molecular structure and inhibition efficiency (Rahmani et al., 2018).
Antitumor Activity
The investigation into antitumor properties of novel compounds is a critical area of pharmacological research. For instance, studies on imidazotetrazines have uncovered their potential as broad-spectrum antitumor agents, suggesting that exploring the biological activities of structurally complex molecules could lead to new cancer treatments (Stevens et al., 1984).
Catalyst Development
Catalysis plays a vital role in chemical synthesis, including the development of environmentally friendly and efficient processes. Research on benzenesulfonic acid functionalized hydrophobic mesoporous biochar demonstrates the potential for novel catalysts in biofuel production, pointing towards applications of similar compounds in catalytic transformations (Li et al., 2019).
Properties
IUPAC Name |
[5-(4-ethylphenyl)-7-[(4-ethylphenyl)methylsulfanyl]-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H29N3O2S/c1-4-19-6-8-21(9-7-19)17-35-29-25-14-24-23(16-33)15-30-18(3)26(24)34-28(25)31-27(32-29)22-12-10-20(5-2)11-13-22/h6-13,15,33H,4-5,14,16-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWUMEGHFYDNIIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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